Cas no 2228169-19-3 (1-(3-bromo-2,2-dimethylpropyl)-3-methyl-2-nitrobenzene)

• Product Name: 1-(3-bromo-2,2-dimethylpropyl)-3-methyl-2-nitrobenzene
• CAS No: 2228169-19-3
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 5979058
• PubChem ID: 165645597
• Update Time: 2025-10-30

1-(3-bromo-2,2-dimethylpropyl)-3-methyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-2,2-dimethylpropyl)-3-methyl-2-nitrobenzene
• 2228169-19-3
• EN300-1927629

• Inchi： 1S/C12H16BrNO2/c1-9-5-4-6-10(11(9)14(15)16)7-12(2,3)8-13/h4-6H,7-8H2,1-3H3
• InChI Key： BVDDFUVJLMBFEB-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1C=CC=C(C)C=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 285.03644g/mol
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-(3-bromo-2,2-dimethylpropyl)-3-methyl-2-nitrobenzene

Chemical Profile of 1-(3-bromo-2,2-dimethylpropyl)-3-methyl-2-nitrobenzene (CAS No. 2228169-19-3)

1-(3-bromo-2,2-dimethylpropyl)-3-methyl-2-nitrobenzene, identified by its Chemical Abstracts Service number CAS No. 2228169-19-3, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and material science due to its unique structural and functional properties. This compound belongs to the class of nitroaromatics, which are widely studied for their potential applications in medicinal chemistry, agrochemicals, and advanced materials. The presence of a bromo-substituted isobutyl group and a nitro group at the para position relative to a methyl group on the benzene ring contributes to its distinct reactivity and utility in synthetic chemistry.

The structural configuration of 1-(3-bromo-2,2-dimethylpropyl)-3-methyl-2-nitrobenzene makes it a versatile intermediate in organic synthesis. The bromine atom at the 3-position enhances its electrophilic aromatic substitution potential, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This capability is particularly valuable in the development of complex molecular architectures, including biaryl compounds that are prevalent in drug candidates. Additionally, the nitro group can be reduced to an amine, providing a pathway to introduce amino functionalities that are crucial for biological activity.

In recent years, there has been significant interest in nitroaromatic derivatives due to their role as key intermediates in the synthesis of pharmaceuticals. For instance, studies have demonstrated the utility of nitroaromatic compounds in the development of antitumor agents and antimicrobial drugs. The electron-withdrawing nature of the nitro group not only influences the electronic properties of the aromatic ring but also modulates its reactivity in biological systems. This has led to investigations into how such compounds interact with biological targets, including enzymes and receptors, which are essential for drug discovery.

The 1-(3-bromo-2,2-dimethylpropyl)-3-methyl-2-nitrobenzene structure presents an interesting case for studying regioselectivity in aromatic substitution reactions. The steric hindrance introduced by the bulky isobutyl group at the 1-position can influence the accessibility of different positions on the benzene ring for further functionalization. This aspect is particularly relevant in designing molecules with specific spatial arrangements that enhance binding affinity to biological targets. Computational studies have been employed to predict the regioselectivity and reactivity patterns of this compound, providing insights that guide synthetic strategies.

Moreover, the compound’s potential as a building block in material science cannot be overlooked. Nitroaromatics are known for their thermal stability and ability to form strong intermolecular interactions, making them suitable candidates for applications in polymers and advanced materials. Research has explored the incorporation of nitroaromatic derivatives into polymer matrices to enhance mechanical properties or to create materials with specific optical or electronic characteristics. The unique combination of functional groups in 1-(3-bromo-2,2-dimethylpropyl)-3-methyl-2-nitrobenzene could make it particularly useful in this context.

Recent advancements in green chemistry have also influenced the synthesis of 1-(3-bromo-2,2-dimethylpropyl)-3-methyl-2-nitrobenzene. Efforts have been made to develop more sustainable synthetic routes that minimize waste and reduce hazardous byproducts. Catalytic methods, particularly those involving transition metal catalysts, have been investigated as alternatives to traditional electrophilic aromatic substitution reactions. These approaches not only improve efficiency but also align with global initiatives to promote environmentally friendly chemical processes.

The pharmaceutical industry continues to explore novel derivatives of nitroaromatics for their therapeutic potential. Preclinical studies have shown promise in using nitroaromatic compounds as prodrugs or as intermediates for synthesizing active pharmaceutical ingredients (APIs). The ability to modify the structure of these compounds allows chemists to fine-tune their pharmacokinetic and pharmacodynamic properties. For example, introducing polar functional groups can enhance solubility and bioavailability, while altering steric hindrance can improve metabolic stability.

In conclusion,1-(3-bromo-2,2-dimethylpropyl)-3-methyl-2-nitrobenzene (CAS No. 2228169-19-3) represents a significant compound with diverse applications across multiple scientific disciplines. Its unique structural features make it a valuable intermediate in organic synthesis, with potential uses ranging from pharmaceutical development to advanced materials engineering. As research continues to uncover new methodologies for its synthesis and application, this compound is poised to play an increasingly important role in scientific innovation.